Cas no 1805277-97-7 (Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805277-97-7
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4874382
• Update Time: 2025-11-01

Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-10(16)5-3-7(12)15-6(4-11)8(5)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： SWDMAFUURSTHPN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=O)OCC)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805277-97-7)

Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805277-97-7) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including chloro, chloromethyl, and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel agrochemicals and pharmaceuticals targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key precursor in the synthesis of fungicides and herbicides. The research demonstrated that the difluoromethyl group enhances the metabolic stability of the resulting molecules, thereby improving their efficacy in agricultural applications. Furthermore, the presence of the chloromethyl moiety allows for further functionalization, making it a valuable building block in medicinal chemistry.

In another groundbreaking study, researchers investigated the compound's potential in oncology. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate exhibited promising inhibitory activity against certain kinase enzymes implicated in cancer progression. The findings suggest that this compound could serve as a scaffold for the development of next-generation kinase inhibitors.

Recent advancements in synthetic methodologies have also focused on optimizing the production of Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which significantly reduces the use of hazardous reagents and improves overall yield. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite its promising applications, challenges remain in the characterization and handling of this compound due to its reactive functional groups. Researchers have emphasized the need for stringent safety protocols and advanced analytical techniques to ensure its stability and purity during storage and use. Ongoing studies are also exploring its environmental impact, particularly in agrochemical applications, to ensure compliance with regulatory standards.

In conclusion, Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805277-97-7) represents a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile chemistry and potential applications underscore the importance of continued investigation into its properties and derivatives. Future research directions may include the exploration of its role in other therapeutic areas and the development of greener synthetic routes to enhance sustainability.